Cas no 80212-93-7 (1-{1-[(Furan-2-yl)methyl]-4-(4-nitrophenyl)-1H-1,2,3-triazol-5-yl}piperidine)

• Product name: 1-{1-[(Furan-2-yl)methyl]-4-(4-nitrophenyl)-1H-1,2,3-triazol-5-yl}piperidine
• CAS No: 80212-93-7
• MF: C₁₈H₁₉N₅O₃
• MW: 353.375163316727
• CID: 985259
• PubChem ID: 337662

1-{1-[(Furan-2-yl)methyl]-4-(4-nitrophenyl)-1H-1,2,3-triazol-5-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• NSC-356485
• NSC356485
• 80212-93-7
• 1-{1-[(Furan-2-yl)methyl]-4-(4-nitrophenyl)-1H-1,2,3-triazol-5-yl}piperidine
• DTXSID30320223

• Inchi： InChI=1S/C18H19N5O3/c24-23(25)15-8-6-14(7-9-15)17-18(21-10-2-1-3-11-21)22(20-19-17)13-16-5-4-12-26-16/h4-9,12H,1-3,10-11,13H2
• InChI Key： RSDAYTOQBGURIL-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)C2=C(N=NN2CC3=CC=CO3)C4=CC=C(C=C4)[N+](=O)[O-]

Computed Properties

• Exact Mass: 353.14878949g/mol
• Monoisotopic Mass: 353.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.9Ų